Cas no 128950-14-1 (3-[(4-methoxyphenyl)sulfanyl]benzoic acid)

• Product Name: 3-[(4-methoxyphenyl)sulfanyl]benzoic acid
• CAS No: 128950-14-1
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• CID: 1223767
• PubChem ID: 11242419
• Update Time: 2025-04-20

3-[(4-methoxyphenyl)sulfanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methoxyphenyl)sulfanyl]benzoic acid
• benzoic acid, 3-[(4-methoxyphenyl)thio]-
• LogP
• 3-(4-methoxyphenyl)sulfanylbenzoic acid
• DTXSID40459891
• SCHEMBL2887753
• 3-(4-methoxyphenyl)sulfanylbenzenecarboxylic acid
• 128950-14-1
• GDTFNFKJJCBOJF-UHFFFAOYSA-N

• Inchi： 1S/C14H12O3S/c1-17-11-5-7-12(8-6-11)18-13-4-2-3-10(9-13)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： GDTFNFKJJCBOJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 260.05076
• Monoisotopic Mass: 260.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53